N-(2-phenylethyl)-1-propyl-4-piperidinamine

• IUPAC Name: N-(2-phenylethyl)-1-propylpiperidin-4-amine
• InChI: InChI=1S/C16H26N2/c1-2-12-18-13-9-16(10-14-18)17-11-8-15-6-4-3-5-7-15/h3-7,16-17H,2,8-14H2,1H3
• InChI Key: QVEDCDPYUOMVNS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NCCC2=CC=CC=C2
• Molecular Formula: C16H26N2
• Molecular Weight: 246.39 g/mol

Description

N-(2-phenylethyl)-1-propyl-4-piperidinamine, also known as NPP, is a synthetic compound that belongs to the class of phenethylamines and piperidines. This compound has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, neuroscience, and forensic science.

Mechanism of Action

The exact mechanism of action of N-(2-phenylethyl)-1-propyl-4-piperidinamine is still not fully understood. However, it is believed to act primarily by binding to and activating the mu-opioid receptor in the brain, which is responsible for regulating pain perception and mood.
Biochemical and Physiological Effects:
N-(2-phenylethyl)-1-propyl-4-piperidinamine has been shown to produce a range of biochemical and physiological effects in the body. These include pain relief, sedation, euphoria, and respiratory depression. It has also been shown to affect the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which play a critical role in regulating mood and behavior.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(2-phenylethyl)-1-propyl-4-piperidinamine in laboratory experiments is its potent analgesic and antinociceptive effects. This makes it an ideal candidate for studying pain pathways and developing new pain medications. However, its potential for producing respiratory depression and other adverse effects must also be taken into consideration.

Future Directions

There are several potential future directions for research involving N-(2-phenylethyl)-1-propyl-4-piperidinamine. These include further studies on its mechanism of action, as well as its potential applications in the treatment of depression and anxiety disorders. Additionally, there is a need for more research on the safety and efficacy of N-(2-phenylethyl)-1-propyl-4-piperidinamine in human subjects, particularly in the context of pain management. Finally, there is a need for the development of new synthetic methods for producing N-(2-phenylethyl)-1-propyl-4-piperidinamine, which could lead to more efficient and cost-effective production of this compound.

Synthesis Methods

N-(2-phenylethyl)-1-propyl-4-piperidinamine can be synthesized through several methods, including the reductive amination of 1-phenyl-2-nitropropene with n-propylamine, followed by catalytic hydrogenation. Another method involves the reaction of phenethylamine with 1-bromopropane, followed by cyclization with piperidine.

Scientific Research Applications

N-(2-phenylethyl)-1-propyl-4-piperidinamine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant analgesic and antinociceptive effects, making it a potential candidate for the development of new pain medications. N-(2-phenylethyl)-1-propyl-4-piperidinamine has also been studied for its potential as a treatment for depression and anxiety disorders.